Cas no 1057652-84-2 (Methyl 3-chloro-4-methyl-5-nitrobenzoate)

• Product Name: Methyl 3-chloro-4-methyl-5-nitrobenzoate
• CAS No: 1057652-84-2
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 1163055
• PubChem ID: 33779449
• Update Time: 2025-11-02

Methyl 3-chloro-4-methyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-methyl-5-nitrobenzoate
• AKOS016008921
• SureCN5089121
• AB66183
• KB-83754
• methyl 3-chloro-4-methyl-5-nitro-benzoate
• AK110533
• 2-CHLORO-4-(METHOXYCARBONYL)BENZONITRILE
• 3-CHLORO-4-CYANO-BENZOIC ACID METHYL ESTER
• AKOS016008921; SureCN5089121; AB66183; KB-83754; methyl 3-chloro-4-methyl-5-nitro-benzoate; AK110533; 2-CHLORO-4-(METHOXYCARBONYL)BENZONITRILE; 3-CHLORO-4-CYANO-BENZOIC ACID METHYL ESTER;
• Methyl3-chloro-4-Methyl-5-nitrobenzoate
• Benzoic acid, 3-chloro-4-Methyl-5-nitro-, Methyl ester
• MFCD11557522
• AKOS000428183
• ZBLLUDZWJWIWIU-UHFFFAOYSA-N
• DA-48075
• 1057652-84-2
• SCHEMBL2809633

• MDL： MFCD11557522
• Inchi： 1S/C9H8ClNO4/c1-5-7(10)3-6(9(12)15-2)4-8(5)11(13)14/h3-4H,1-2H3
• InChI Key： ZBLLUDZWJWIWIU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.0141854g/mol
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 3-chloro-4-methyl-5-nitrobenzoate

Methyl 3-chloro-4-methyl-5-nitrobenzoate (CAS 1057652-84-2): A Versatile Chemical Intermediate for Modern Applications

Methyl 3-chloro-4-methyl-5-nitrobenzoate (CAS 1057652-84-2) is an important aromatic ester compound that has gained significant attention in pharmaceutical and agrochemical research. This nitro-substituted benzoate derivative serves as a key building block in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its unique molecular structure, featuring a methyl ester group, chloro substituent, and nitro functionality at specific positions on the benzene ring, makes it particularly valuable for constructing complex molecular architectures.

The growing interest in Methyl 3-chloro-4-methyl-5-nitrobenzoate synthesis reflects current trends in medicinal chemistry, where researchers are increasingly focusing on nitroaromatic compounds for their diverse biological activities. Recent searches on scientific databases show rising queries about "nitrobenzoate derivatives in drug discovery" and "chloro-methyl substituted aromatic esters," indicating the compound's relevance in contemporary research. The CAS 1057652-84-2 compound is particularly noted for its role as a precursor in the synthesis of various heterocyclic systems that are prevalent in modern pharmaceuticals.

From a chemical perspective, Methyl 3-chloro-4-methyl-5-nitrobenzoate demonstrates several interesting properties that make it valuable for synthetic applications. The electron-withdrawing nature of both the nitro group and ester functionality activates the aromatic ring towards nucleophilic substitution reactions, while the chloro substituent offers an additional site for further functionalization. These characteristics have led to its use in creating libraries of compounds for biological screening, particularly in areas addressing current health challenges.

The application of 1057652-84-2 extends beyond pharmaceuticals into materials science, where researchers are exploring its potential in creating novel polymeric materials with specific electronic properties. The compound's ability to participate in various coupling reactions makes it attractive for constructing conjugated systems, a hot topic in organic electronics research. Recent publications have highlighted the use of similar nitroaromatic esters in developing advanced materials for optoelectronic applications.

Quality control of Methyl 3-chloro-4-methyl-5-nitrobenzoate is crucial for its applications, with analytical methods including HPLC, GC-MS, and NMR spectroscopy being commonly employed. The compound typically appears as a crystalline solid with defined melting characteristics, and its purity is essential for achieving consistent results in downstream synthetic processes. Manufacturers and suppliers of CAS 1057652-84-2 emphasize strict quality protocols to meet the demands of research and industrial applications.

Environmental and safety considerations for handling 3-chloro-4-methyl-5-nitrobenzoic acid methyl ester follow standard laboratory practices for aromatic nitro compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. The compound's stability profile and storage requirements are frequently searched topics among laboratory professionals working with nitro-substituted aromatic compounds.

The market for Methyl 3-chloro-4-methyl-5-nitrobenzoate has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemical manufacturers. Suppliers often provide this compound in various packaging options, from small research quantities to bulk industrial scales. Pricing trends for CAS 1057652-84-2 reflect its position as a specialty intermediate, with costs influenced by purity levels and order volumes.

Future research directions for nitrobenzoate derivatives like this compound include exploring their potential in green chemistry applications and sustainable synthetic routes. The chemical industry's focus on atom economy and environmentally friendly processes has led to investigations into catalytic methods for introducing nitro groups and optimizing esterification procedures. These developments align with current searches for "green synthesis of aromatic nitro compounds" and "sustainable pharmaceutical intermediates."

In conclusion, Methyl 3-chloro-4-methyl-5-nitrobenzoate (CAS 1057652-84-2) represents a valuable chemical building block with diverse applications in modern chemistry. Its unique combination of functional groups enables the construction of complex molecules addressing current challenges in medicine, materials science, and beyond. As research continues to uncover new applications for nitroaromatic esters, this compound is likely to maintain its importance in synthetic chemistry and industrial applications.